Cas no 2387597-37-5 (5-[4-chloro-3-(hydroxymethyl)pyridin-2-yl]-2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one)

• Product Name: 5-[4-chloro-3-(hydroxymethyl)pyridin-2-yl]-2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one
• CAS No: 2387597-37-5
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• CID: 5108375
• Update Time: 2025-08-04

5-[4-chloro-3-(hydroxymethyl)pyridin-2-yl]-2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclohepta[4,5]pyrrolo[1,2-a]pyrazin-1(6H)-one, 2-[4-chloro-3-(hydroxymethyl)-2-pyridinyl]-3,4,7,8,9,10-hexahydro-
• 5-[4-chloro-3-(hydroxymethyl)pyridin-2-yl]-2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one

• Inchi： 1S/C18H20ClN3O2/c19-14-6-7-20-17(13(14)11-23)22-9-8-21-15-5-3-1-2-4-12(15)10-16(21)18(22)24/h6-7,10,23H,1-5,8-9,11H2
• InChI Key： SRYNRXOEBFZKNC-UHFFFAOYSA-N
• SMILES： C12=CC3CCCCCC=3N1CCN(C1=NC=CC(Cl)=C1CO)C2=O

Additional information on 5-[4-chloro-3-(hydroxymethyl)pyridin-2-yl]-2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one

Comprehensive Overview of 5-[4-chloro-3-(hydroxymethyl)pyridin-2-yl]-2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one (CAS No. 2387597-37-5)

The compound 5-[4-chloro-3-(hydroxymethyl)pyridin-2-yl]-2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one (CAS No. 2387597-37-5) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique tricyclic framework and functional groups, including the hydroxymethyl and chloro substituents, make it a promising candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or allosteric modulator, given its resemblance to other bioactive scaffolds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s pyridine and diazatricyclo moieties align with current trends in designing fragment-based drug discovery (FBDD) libraries. Its CAS No. 2387597-37-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in cheminformatics and medicinal chemistry workflows. Users often inquire about its synthetic routes, solubility profiles, and bioavailability, highlighting its practical importance.

The hydroxymethyl group in this compound offers versatility for further derivatization, a feature highly valued in combinatorial chemistry. Meanwhile, the chloro substituent may enhance binding affinity to biological targets, as seen in analogous heterocyclic drugs. Computational studies suggest its potential interaction with protein-protein interaction (PPI) interfaces, a hot topic in drug repurposing research. These attributes position it as a subject of interest for AI-driven molecular design platforms, where users seek structure-activity relationship (SAR) insights.

From an industrial perspective, scalability and green chemistry compatibility are critical for compounds like 5-[4-chloro-3-(hydroxymethyl)pyridin-2-yl]-2,5-diazatricyclo[7.5.0.02,?]tetradeca-1(9),7-dien-6-one. Searches for catalytic methods or microwave-assisted synthesis of such molecules have increased, reflecting the shift toward sustainable practices. Additionally, its patent landscape is often explored, as companies aim to identify novel intellectual property in competitive markets like oncology and neurodegenerative diseases.

In summary, CAS No. 2387597-37-5 represents a compelling case study at the intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from lead optimization to materials science—underscore why it remains a focal point in both academic and industrial research. Future studies may explore its crystallography or in vivo efficacy, addressing gaps highlighted by frequent user queries in scientific forums and search engines.